Cas no 2228290-68-2 (1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene
• CAS No: 2228290-68-2
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5993430
• PubChem ID: 165692398
• Update Time: 2025-05-18

1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene
• EN300-1976344
• 2228290-68-2

• Inchi： 1S/C12H15ClO2/c1-4-15-11-7-5-6-10(9(2)8-13)12(11)14-3/h5-7H,2,4,8H2,1,3H3
• InChI Key： JATCPKLXTXKJAZ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene

Chemical Profile of 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene (CAS No. 2228290-68-2)

1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene, identified by its Chemical Abstracts Service number CAS No. 2228290-68-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology. This compound belongs to the class of aromatic hydrocarbons modified with functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both chloro and ethoxy substituents, along with a methyl group, endows this molecule with unique reactivity patterns that are exploited in various chemical transformations.

The structural framework of 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene consists of a benzene ring substituted at the 3-position with an ethoxy group, at the 2-position with a methoxy group, and at the 1-position with a propenyl group that carries a chlorine atom. This specific arrangement of functional groups allows for multiple pathways for chemical modification, making it a valuable building block in the synthesis of more complex molecules. The compound’s ability to undergo various reactions, such as nucleophilic substitution, addition reactions, and cross-coupling reactions, makes it particularly useful in medicinal chemistry and material science.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene has been explored as a potential precursor in the synthesis of bioactive molecules due to its structural features. The chlorine atom at the propenyl position provides a handle for further functionalization, while the methoxy and ethoxy groups can be selectively modified to introduce additional pharmacophores. This flexibility has led to its use in several research projects aimed at identifying new therapeutic agents.

One notable application of 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene is in the synthesis of small molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The benzene core is a common motif in many bioactive molecules, and modifications at the 3-position and 2-position can fine-tune the electronic properties and binding affinity of the resulting derivatives. Preliminary studies have shown that certain analogs derived from CAS No. 2228290-68-2 exhibit promising inhibitory activity against kinases and other enzymes relevant to oncology.

The propenyl side chain with a chlorine substituent also makes 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene a suitable candidate for exploring new synthetic methodologies. Advances in catalytic systems have enabled more efficient transformations of this compound, leading to rapid access to structurally diverse libraries. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups while preserving the integrity of the benzene ring and its substituents.

From a computational chemistry perspective, CAS No. 2228290-68-2 has been studied to understand its electronic structure and reactivity trends. Molecular modeling studies have provided insights into how different substituents influence the molecule’s interaction with biological targets. These insights are crucial for designing derivatives with enhanced potency and selectivity. The combination of experimental synthesis and computational analysis has accelerated the discovery process, allowing researchers to rapidly iterate on molecular structures.

The pharmaceutical industry has also shown interest in leveraging 1-(3-chloroprop-1-en-2-yl)-3-ethoxy-2-methoxybenzene for developing treatments against neurological disorders. The benzene derivatives are known for their ability to cross the blood-brain barrier, making them attractive candidates for central nervous system (CNS) drugs. Functionalization strategies based on this scaffold have led to compounds with potential applications in managing neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

In conclusion, 1-(3-chloroprop-1-en-2-ylyl)-3 eth oxy - 2 - meth oxy benzene (CAS No . 2228290 - 68 - 2 ) represents an important intermediate in modern chemical synthesis with broad applications across multiple disciplines . Its unique structural features , coupled with recent advancements in synthetic methodologies , make it a valuable tool for researchers aiming to develop novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play an increasingly significant role in shaping future medical breakthroughs .